Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
Overview
Description
Benzofuran is a heterocyclic compound that is found in both natural and synthetic compounds. It has a wide range of biological and pharmacological applications . Benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been used in the treatment of skin diseases such as cancer or psoriasis .
Synthesis Analysis
Benzofuran derivatives can be synthesized using various methods. For example, novel benzofuran-2-carboxamide ligands have been synthesized via a microwave-assisted Perkin rearrangement reaction and a modified Finkelstein halogen-exchange used to facilitate N-alkylation .Molecular Structure Analysis
The benzofuran ring system is a common structural element that appears in a large number of medicinally important compounds . The unique structural features of benzofuran make it a privileged structure in the field of drug discovery .Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions. For example, preparation in excellent yields of cyclobutyl benzofuran-2-yl- and naphthofuran-2-yl-ketones, the corresponding ketoximes and thiosemicarbazones, ether derivatives of the ketoximes and thiazoles derived from the thiosemicarbazones are described .Physical And Chemical Properties Analysis
The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures. For example, the crystal structure of a certain benzofuran derivative was found to be monoclinic .Scientific Research Applications
Crystal Structure Analysis
The compound has been used in the study of crystal structures. The crystal structure of a similar compound, 6-(benzofuran-2-yl)-2-oxo-4,5-diphenyl-3,4-dihydro-2H-pyran-3-carbonitrile, was analyzed . This type of research can provide valuable insights into the physical and chemical properties of the compound .
Antimicrobial Activity
Benzofuran derivatives have been studied for their antimicrobial activity. For instance, benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] methanones have shown antimicrobial activity . This suggests that “Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone” could potentially have similar applications .
Anticancer Activity
Some substituted benzofurans have shown significant anticancer activities. For example, a certain compound was found to have significant cell growth inhibitory effects on different types of cancer cells . This suggests that “Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone” could potentially be used in cancer research .
Inhibition of Receptor Tyrosine Kinase (TK)
Cancer often involves an overactive receptor tyrosine kinase (TK) signaling pathway. Inhibiting these receptors is one potential cancer treatment . Benzofuran derivatives could potentially be used in this context .
Synthesis of Novel Compounds
“Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone” could be used in the synthesis of novel compounds. For example, benzofuran-2-yl- (3-methyl-3-phenylcyclobutyl) methanone was prepared in the presence of potassium carbonate . This suggests that “Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone” could potentially be used in similar synthetic processes .
Biological Activity Research
The benzofuran ring system is a common structural element that appears in a large number of medicinally important compounds . Benzofuran neolignans and nor-neolignans, which are contained in most plants, have attracted much attention in medicinal chemistry for their wide range of various biological activities, including insecticidal, fungicidal, antimicrobial and antioxidant properties . This suggests that “Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone” could potentially be used in research into these biological activities .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-benzofuran-2-yl-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3/c1-13-8-9-18(21-20-13)24-15-6-4-10-22(12-15)19(23)17-11-14-5-2-3-7-16(14)25-17/h2-3,5,7-9,11,15H,4,6,10,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUXXSVYJJAUQCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzofuran-2-yl(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone | |
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